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Compound of Interest

Compound Name: Onpg-13C

Cat. No.: B12398698 Get Quote

For researchers, scientists, and drug development professionals utilizing o-Nitrophenyl-β-D-

galactopyranoside-13C (ONPG-13C), ensuring its proper disposal is a critical component of

laboratory safety and responsible chemical handling. While ONPG itself is not classified as a

hazardous substance, and the Carbon-13 isotope is stable and not radioactive, adherence to

established disposal protocols is essential to maintain a safe laboratory environment and

comply with institutional and local regulations.[1][2][3][4]

Immediate Safety and Handling Precautions
Before disposal, it is imperative to handle ONPG-13C with standard laboratory precautions.

This includes wearing appropriate personal protective equipment (PPE) such as safety glasses,

gloves, and a lab coat.[5] Avoid generating dust when handling the solid form of the compound.

[1][5] In case of accidental contact, flush the affected area with plenty of water.[2][5][6] For

spills, sweep up the solid material, avoiding dust formation, and place it in a suitable, labeled

container for disposal.[1][5]

Quantitative Data Presentation
The following table summarizes the key quantitative data for o-Nitrophenyl-β-D-

galactopyranoside (ONPG). The properties of the 13C-labeled version are expected to be

negligibly different for the purposes of disposal.
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Property Value

Molecular Formula C₁₂H₁₅NO₈[7][8]

Molar Mass 301.25 g/mol [7]

Melting Point 195°C[7]

Boiling Point 572.4 ± 50.0 °C (Predicted)[7]

Density 1.599 ± 0.06 g/cm³ (Predicted)[7]

Flash Point 300°C[7]

Step-by-Step Disposal Protocol for ONPG-13C
The disposal method for ONPG-13C depends on its physical state (solid or aqueous solution)

and local institutional guidelines.

Disposal of Solid ONPG-13C Waste:

Collection: Place excess or unwanted solid ONPG-13C into a clearly labeled, sealed

container. The label should include the full chemical name: "o-Nitrophenyl-β-D-

galactopyranoside-13C".

Classification: Since ONPG is not considered hazardous waste, it can often be disposed of

as non-hazardous laboratory chemical waste.[1][6][9]

Institutional Guidelines: Consult your institution's Environmental Health & Safety (EHS) office

for specific procedures. Some institutions may allow for the disposal of non-hazardous solids

in the regular trash, provided it is securely packaged and transported directly to the dumpster

by laboratory personnel.[1][6]

Final Disposal: If permitted, place the sealed container in the designated laboratory waste

receptacle for non-hazardous solids.

Disposal of Aqueous ONPG-13C Solutions:
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Neutralization (if applicable): ONPG solutions are typically neutral. If the solution has been

mixed with acidic or basic reagents, it must be neutralized to a pH between 5 and 9 before

disposal.[5]

Dilution: For small quantities of dilute ONPG-13C solutions, some institutions may permit

drain disposal with copious amounts of water.[5] It is crucial to obtain approval from your

EHS office before proceeding with this method.[1]

Chemical Waste Collection: If drain disposal is not permitted, or for concentrated solutions,

collect the aqueous waste in a labeled container. The label should clearly state "Aqueous

waste with o-Nitrophenyl-β-D-galactopyranoside-13C".

Storage and Pickup: Store the waste container in a designated satellite accumulation area

until it is collected by your institution's hazardous waste management service.

Diagrams
The following diagrams illustrate the decision-making process for the disposal of ONPG-13C
and a typical experimental workflow involving this compound.
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ONPG-13C Disposal Decision Pathway

Start: Unused or Waste ONPG-13C

Is the waste in solid form?

Collect in a labeled, sealed container for solid chemical waste.

Yes

Is the aqueous solution at a neutral pH?

No (Aqueous)

Consult institutional EHS guidelines for non-hazardous solid waste.

If permitted, dispose in designated non-hazardous lab waste.

End of Disposal Process

Collect in a labeled container for aqueous chemical waste.

Neutralize to pH 5-9.

No

Consult institutional EHS guidelines for aqueous waste.

Yes

If permitted for small, dilute quantities, flush down the drain with copious water. Arrange for chemical waste pickup.

Click to download full resolution via product page

Caption: Disposal decision pathway for ONPG-13C waste.
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Experimental Workflow: β-Galactosidase Assay with ONPG-13C

Start: Prepare cell lysate or purified enzyme

Add assay buffer to a microplate well or cuvette.

Add ONPG-13C solution (substrate).

Add enzyme sample to initiate the reaction.

Incubate at a specific temperature (e.g., 37°C).

Colorless solution turns yellow due to o-nitrophenol production.

Stop the reaction (e.g., by adding a high pH solution).

Measure absorbance at 420 nm using a spectrophotometer.

Analyze data to determine enzyme activity.

End of Assay

Click to download full resolution via product page

Caption: β-Galactosidase assay workflow using ONPG-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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